Cas no 783321-45-9 (Ethanone, 1-(1,3-benzodioxol-5-yl)-2,2-dibromo-)
783321-45-9 structure
Product Name:Ethanone, 1-(1,3-benzodioxol-5-yl)-2,2-dibromo-
CAS No:783321-45-9
MF:C9H6Br2O3
MW:321.950141429901
CID:530493
PubChem ID:21958931
Update Time:2025-04-19
Ethanone, 1-(1,3-benzodioxol-5-yl)-2,2-dibromo- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(1,3-benzodioxol-5-yl)-2,2-dibromo-
- 1-(1,3-benzodioxol-5-yl)-2,2-dibromoethanone
- 783321-45-9
- SY299462
- SCHEMBL5742941
- 2,2-Dibromo-3 inverted exclamation mark ,4 inverted exclamation mark -(methylenedioxy)acetophenone
- 1-(2H-1,3-Benzodioxol-5-yl)-2,2-dibromoethan-1-one
- DTXSID00620803
-
- Inchi: 1S/C9H6Br2O3/c10-9(11)8(12)5-1-2-6-7(3-5)14-4-13-6/h1-3,9H,4H2
- InChI Key: LSCBWWHYKHBDSF-UHFFFAOYSA-N
- SMILES: BrC(C(C1C=CC2=C(C=1)OCO2)=O)Br
Computed Properties
- Exact Mass: 321.86632g/mol
- Monoisotopic Mass: 319.86837g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 35.5Ų
Ethanone, 1-(1,3-benzodioxol-5-yl)-2,2-dibromo- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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